7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C26H23N5O4
• Molecular Weight: 469.5 g/mol
• IUPAC Name: 7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C26H23N5O4/c1-16-5-3-11-30-23(16)29-24-21(26(30)33)13-20(22(27)31(24)15-19-6-4-12-35-19)25(32)28-14-17-7-9-18(34-2)10-8-17/h3-13,27H,14-15H2,1-2H3,(H,28,32)
• Standard InChI Key: VAUIYCJZXLVZCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CC4=CC=CO4)C(=O)NCC5=CC=C(C=C5)OC

Introduction

7-(furan-2-ylmethyl)-6-imino-N-[(4-methoxyphenyl)methyl]-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule belonging to the class of triazatricyclo compounds. It is characterized by a unique tricyclic structure and multiple functional groups, including an imino group, a methoxy group, and a furan moiety. This structural complexity contributes to its potential reactivity and biological activity, making it of interest in medicinal chemistry.

Synthesis

The synthesis of this compound typically involves several steps, with techniques such as recrystallization and chromatography used for purification. The specific synthetic route may vary based on the availability of starting materials and desired yields. Industrial production often employs catalysts and optimized reaction conditions to enhance efficiency and reduce costs.

Potential Biological Activities

The compound's unique structural features allow it to interact effectively with biological targets such as enzymes or receptors, potentially modulating their activity and leading to various biological effects. Variations in substituents can significantly affect both physical properties and biological activity.